Cas no 2089649-27-2 (3-(4-FLUOROPHENYL)BICYCLO[1.1.0]BUTANE-1-CARBOXYLIC ACID)

• Product Name: 3-(4-FLUOROPHENYL)BICYCLO[1.1.0]BUTANE-1-CARBOXYLIC ACID
• CAS No: 2089649-27-2
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 5745182
• PubChem ID: 130455160
• Update Time: 2023-11-11

3-(4-FLUOROPHENYL)BICYCLO[1.1.0]BUTANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)BICYCLO[1.1.0]BUTANE-1-CARBOXYLIC ACID
• 2089649-27-2
• SCHEMBL19385905
• 3-(4-FLUOROPHENYL)BICYCLO[1.1.0]BUTANE-1-CARBOXYLICACID
• Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(4-fluorophenyl)-

• Inchi： 1S/C11H9FO2/c12-8-3-1-7(2-4-8)10-5-11(10,6-10)9(13)14/h1-4H,5-6H2,(H,13,14)
• InChI Key： SILVEZIRZXTQNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12CC1(C(=O)O)C2

Computed Properties

• Exact Mass: 192.05865769g/mol
• Monoisotopic Mass: 192.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• Boiling Point: 312.9±35.0 °C(Predicted)
• pka: 3.94±0.11(Predicted)